![molecular formula C13H15N3O4 B2632521 4-(4-hydroxyphenyl)-1,3,6-trimethyl-5-nitro-3,4-dihydropyrimidin-2(1H)-one CAS No. 610266-99-4](/img/structure/B2632521.png)
4-(4-hydroxyphenyl)-1,3,6-trimethyl-5-nitro-3,4-dihydropyrimidin-2(1H)-one
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Description
4-(4-hydroxyphenyl)-1,3,6-trimethyl-5-nitro-3,4-dihydropyrimidin-2(1H)-one, also known as HTMPO, is a chemical compound with potential applications in scientific research. This compound has been synthesized using different methods and has shown promising results in various studies.
Scientific Research Applications
Synthesis and Medicinal Applications
This compound has been utilized in the synthesis of various derivatives with potential medicinal applications. One study describes the one-pot synthesis of pyrimidinothiazolidinones that exhibited moderate anti-inflammatory activity and showed promise as antibacterial and antifungal agents (Lingappa et al., 2010). Another research synthesized derivatives displaying excellent in vitro antibacterial and antifungal activities, highlighting the compound's potential in developing new antimicrobial agents (Chitra et al., 2010).
Chemical Reactivity and Derivative Synthesis
Studies have also focused on exploring the chemical reactivity of similar compounds, leading to the synthesis of new dihydropyrimidine derivatives. These efforts aim to understand the structural aspects that contribute to biological activity, paving the way for the design of novel therapeutic agents (Namazi et al., 2001).
Structural and Conformational Analysis
Crystal structure analysis has been conducted on derivatives to understand their conformational peculiarities. This information is crucial for drug design, helping to predict how structural changes might affect biological activity (Rybalova et al., 2004).
Cardiovascular Applications
Some derivatives have shown antiarrhythmic effects without impacting arterial pressure in rats, suggesting potential applications in cardiovascular therapy (Bryzgalov et al., 2006).
Anticancer Activity
Research into pyrazolo[3,4-d]pyrimidin-4-one derivatives, related to the compound , indicated that they possess anticancer activity against specific cell lines. This finding supports the exploration of similar compounds for anticancer therapies (Abdellatif et al., 2014).
properties
IUPAC Name |
4-(4-hydroxyphenyl)-1,3,6-trimethyl-5-nitro-4H-pyrimidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O4/c1-8-11(16(19)20)12(15(3)13(18)14(8)2)9-4-6-10(17)7-5-9/h4-7,12,17H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATPWSBIKKXIXDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N(C(=O)N1C)C)C2=CC=C(C=C2)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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